Cas no 2171921-55-2 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid)
3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid
- 2171921-55-2
- EN300-1572603
- 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid
-
- Inchi: 1S/C27H32N2O5/c1-27(15-8-7-13-23(27)25(32)29(2)16-14-24(30)31)28-26(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,7-8,13-17H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: HHEOPSUEMWCYQV-UHFFFAOYSA-N
- SMILES: O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CCC(=O)O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1572603-0.05g |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1572603-0.1g |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1572603-0.25g |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1572603-0.5g |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1572603-1.0g |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1572603-2.5g |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1572603-5.0g |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1572603-10.0g |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1572603-50mg |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1572603-100mg |
3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]-N-methylformamido}propanoic acid |
2171921-55-2 | 100mg |
$2963.0 | 2023-09-24 |
3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid
Introduction to 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic Acid (CAS No. 2171921-55-2)
3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid, with the CAS number 2171921-55-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, characterized by its multifaceted functional groups, contributes to its unique chemical properties and potential therapeutic applications.
The molecular structure of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid incorporates several key features that are critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, suggests potential applications in the development of peptide mimetics or peptidomimetics. Additionally, the molecule contains a methylcyclohexyl moiety, which can influence its solubility and metabolic stability. The N-methylformamido group further enhances the compound's complexity, potentially contributing to its binding affinity and selectivity towards biological targets.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid has been investigated for its potential role in addressing these challenges. Studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a promising candidate for further exploration in drug discovery. The structural features of this molecule allow it to interact with biological targets in a specific manner, which is crucial for developing effective therapeutic agents.
The synthesis of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for constructing the complex framework of this molecule. These synthetic methodologies not only highlight the advancements in organic chemistry but also underscore the importance of innovative approaches in drug development.
One of the most compelling aspects of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid is its potential application in the treatment of neurological disorders. Preliminary research indicates that this compound can modulate neurotransmitter systems, which could lead to novel therapies for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to interact with specific receptors and enzymes in the brain makes it an attractive candidate for further investigation.
The pharmacokinetic properties of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid are also an area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, are being employed to predict and enhance the bioavailability of this compound. These studies not only provide valuable insights into the drug's behavior within the body but also help in designing more effective formulations.
In conclusion, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid (CAS No. 2171921-55-2) represents a significant advancement in pharmaceutical research. Its complex structure and multifaceted functional groups make it a versatile tool for developing novel therapeutic agents. The ongoing studies on this compound highlight its potential applications in treating various diseases, particularly neurological disorders. As research continues to uncover new insights into its biological activities and pharmacokinetic properties, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid is poised to play a crucial role in shaping the future of drug development.
2171921-55-2 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexyl-N-methylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)